Cas no 2196445-18-6 (N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide)

• Product Name: N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide
• CAS No: 2196445-18-6
• MF: C₁₁H₉F₂N₃O
• MW: 237.205468893051
• CID: 5414016
• PubChem ID: 132317617
• Update Time: 2025-05-20

N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(difluoromethyl)-1H-indazol-5-yl]prop-2-enamide
• Z3488539664
• 2196445-18-6
• EN300-6702302
• N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide

• Inchi： 1S/C11H9F2N3O/c1-2-10(17)15-8-3-4-9-7(5-8)6-14-16(9)11(12)13/h2-6,11H,1H2,(H,15,17)
• InChI Key： QFUFJNCMJZNCKW-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)C=NN2C(F)F)(=O)C=C

Computed Properties

• Exact Mass: 237.07136824g/mol
• Monoisotopic Mass: 237.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.1±45.0 °C(Predicted)
• pka: 12.83±0.43(Predicted)

Additional information on N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide

Comprehensive Overview of N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide (CAS No. 2196445-18-6)

N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide, with the CAS number 2196445-18-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the indazole derivative family, known for its potential applications in drug discovery and development. The presence of a difluoromethyl group and a propenamide moiety in its structure makes it a unique candidate for studying enzyme inhibition and signal transduction pathways.

In recent years, the scientific community has shown growing interest in indazole-based compounds due to their versatile biological activities. Researchers are particularly focused on understanding how N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide interacts with cellular targets, especially in the context of cancer therapy and inflammatory diseases. The compound's difluoromethyl group is believed to enhance its metabolic stability, a critical factor in drug design. This aligns with current trends in precision medicine, where optimizing pharmacokinetic properties is paramount.

The synthesis of N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its CAS number 2196445-18-6 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. Given the rise of AI-driven drug discovery, this compound has also been explored in virtual screening campaigns to identify novel therapeutic agents. Such applications resonate with the increasing demand for computational chemistry tools in modern research.

Another area of interest is the compound's potential role in kinase inhibition. Kinases are enzymes implicated in numerous diseases, and indazole derivatives like N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide are being investigated for their selective binding capabilities. This aligns with the broader targeted therapy movement, which aims to minimize side effects by focusing on specific molecular pathways. The compound's propenamide group may contribute to its ability to form stable interactions with kinase active sites.

From a structural-activity relationship (SAR) perspective, the difluoromethyl substitution on the indazole ring is a key feature. Fluorine atoms are known to influence lipophilicity and bioavailability, making this compound a valuable subject for medicinal chemistry studies. Additionally, the propenamide linker offers flexibility for further chemical modifications, enabling the development of analogs with tailored properties. This adaptability is crucial in the era of personalized medicine, where patient-specific treatments are increasingly prioritized.

In summary, N-[1-(Difluoromethyl)-1H-indazol-5-yl]-2-propenamide (CAS No. 2196445-18-6) represents a promising scaffold in drug discovery. Its unique chemical features and potential biological applications make it a focal point for researchers exploring next-generation therapeutics. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs, particularly in oncology and immunology.